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Introduction
The nuclear spin (J) and parity (π) of an atomic nucleus are fundamental quantum mechanical

properties that dictate its behavior and interactions. For drug development professionals

leveraging radioisotopes, a precise understanding of these characteristics is paramount for

applications such as radionuclide therapy and medical imaging. Chlorine-38 (³⁸Cl), a

radioisotope with a half-life of 37.24 minutes, presents a case of interest. This technical guide

provides an in-depth exploration of the nuclear spin and parity of Chlorine-38, detailing the

experimental methodologies for its determination and the theoretical framework of the nuclear

shell model that explains its structure.

Quantitative Data Summary
The experimentally determined nuclear properties of the ground state and a notable isomeric

state of Chlorine-38 are summarized in the table below.

Isotope
Excitation
Energy
(keV)

Half-Life
Nuclear
Spin (J)

Parity (π) Jπ

³⁸Cl 0 37.24 min 2 - 2⁻

³⁸ᵐCl 671.3 715 ms 5 - 5⁻
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Theoretical Framework: The Nuclear Shell Model
The nuclear spin and parity of Chlorine-38, an odd-odd nucleus with 17 protons and 21

neutrons, can be understood through the framework of the nuclear shell model. This model

posits that nucleons (protons and neutrons) occupy discrete energy levels, or shells, analogous

to electron shells in atoms.

Shell Configuration of Chlorine-38:

Protons (Z=17): The first 16 protons fill the lower energy shells. The 17th proton, being the

last unpaired proton, occupies the 1d₃/₂ orbital. For this orbital, the orbital angular

momentum (l) is 2, and the total angular momentum (j) is 3/2. The parity is given by (-1)ˡ =

(-1)² = +1 (even).

Neutrons (N=21): The first 20 neutrons form a closed shell. The 21st neutron, being the last

unpaired neutron, occupies the 1f₇/₂ orbital. For this orbital, the orbital angular momentum (l)

is 3, and the total angular momentum (j) is 7/2. The parity is given by (-1)ˡ = (-1)³ = -1 (odd).

Coupling of Angular Momenta and Parity:

The total nuclear spin (J) of an odd-odd nucleus arises from the vector coupling of the total

angular momenta of the unpaired proton (jₚ) and the unpaired neutron (jₙ). The possible values

of J are given by the Clebsch-Gordan series:

|jₚ - jₙ| ≤ J ≤ jₚ + jₙ

For Chlorine-38: |3/2 - 7/2| ≤ J ≤ 3/2 + 7/2 2 ≤ J ≤ 5

Thus, the possible spin values are 2, 3, 4, and 5.

The total parity (π) of the nucleus is the product of the parities of the unpaired proton and

neutron:

π = πₚ × πₙ = (+1) × (-1) = -1 (odd)

Therefore, the possible spin-parity (Jπ) assignments for the low-lying states of Chlorine-38 are

2⁻, 3⁻, 4⁻, and 5⁻.
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Nordheim's Rules for the Ground State:

To predict which of these possible Jπ values corresponds to the ground state, Nordheim's rules

are applied. These empirical rules consider the coupling of the intrinsic spins and orbital

angular momenta of the unpaired nucleons.

The Nordheim number (N) is calculated as: N = (jₚ - lₚ) + (jₙ - lₙ)

For Chlorine-38:

jₚ = 3/2, lₚ = 2

jₙ = 7/2, lₙ = 3

N = (3/2 - 2) + (7/2 - 3) = (-1/2) + (1/2) = 0

According to the "strong rule" of Nordheim, when N = 0, the ground state spin is given by: J =

|jₚ - jₙ| = |3/2 - 7/2| = 2

This prediction of a 2⁻ ground state for Chlorine-38 is in excellent agreement with

experimental observations. The 5⁻ state is an isomeric state, representing another possible

coupling of the valence nucleons.
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Logical Determination of Chlorine-38 Ground State Spin and Parity

Proton Configuration (Z=17) Neutron Configuration (N=21)

Angular Momentum Coupling and Parity

Nordheim's Rules for Ground State

17th Proton in 1d(3/2) orbital

j_p = 3/2 l_p = 2

J = |j_p - j_n| to j_p + j_n
Possible J = 2, 3, 4, 5

Nordheim Number (N):
N = (j_p - l_p) + (j_n - l_n)
N = (3/2 - 2) + (7/2 - 3) = 0

π_p = (-1)^2 = +1 (even)

π = π_p * π_n = -1 (odd)

21st Neutron in 1f(7/2) orbital

j_n = 7/2 l_n = 3

π_n = (-1)^3 = -1 (odd)

Possible States (J^π):
2⁻, 3⁻, 4⁻, 5⁻

Strong Rule (N=0):
J_gs = |j_p - j_n|

Predicted Ground State:
J^π = 2⁻

Click to download full resolution via product page

Caption: Shell model prediction of the 2⁻ ground state of Chlorine-38.

Experimental Determination of Nuclear Spin and
Parity
The nuclear spin and parity of Chlorine-38 have been determined through various

experimental techniques, primarily involving gamma-ray spectroscopy following nuclear

reactions or radioactive decay.

In-Beam γ-Ray Spectroscopy via Fusion-Evaporation
Reaction
This method involves creating Chlorine-38 in an excited state and observing the emitted

gamma rays as it de-excites.

Experimental Protocol:
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Target Preparation: A thin, isotopically enriched target of Magnesium-26 (²⁶Mg) is prepared.

Beam Acceleration: A beam of Carbon-14 (¹⁴C) ions is accelerated to a specific energy (e.g.,

30-40 MeV) using a tandem accelerator.

Nuclear Reaction: The ¹⁴C beam is directed onto the ²⁶Mg target, inducing the fusion-

evaporation reaction: ²⁶Mg(¹⁴C, pn)³⁸Cl. This reaction produces Chlorine-38, ejecting a

proton (p) and a neutron (n).

Particle Detection: An E-ΔE silicon telescope is placed at a forward angle (near 0°) to detect

the emitted protons. This provides a trigger, confirming the production of ³⁸Cl.

Gamma-Ray Detection: An array of High-Purity Germanium (HPGe) detectors, such as the

FSU γ-detection array, is positioned around the target to detect the gamma rays emitted from

the excited ³⁸Cl nucleus in coincidence with the detected protons.

Data Acquisition: Coincidence data between the silicon telescope and the HPGe detectors

are recorded. This includes the energy of the detected gamma rays and the angle of their

emission relative to the beam direction.

Data Analysis:

Level Scheme Construction: By analyzing the energies and coincidence relationships of

the detected gamma rays, a level scheme of ³⁸Cl is constructed.

Angular Distribution Analysis: The intensity of a given gamma-ray transition is measured

as a function of the detector angle. The shape of this angular distribution is characteristic

of the multipolarity of the gamma-ray transition (e.g., dipole, quadrupole) and the spins of

the initial and final nuclear states. By fitting the experimental angular distribution to

theoretical models, the spins of the excited states can be determined. Parity is often

inferred from the electromagnetic character (electric or magnetic) of the transition.

Workflow for In-Beam γ-Ray Spectroscopy of Chlorine-38

¹⁴C Beam
(30-40 MeV) ²⁶Mg Target ²⁶Mg(¹⁴C, pn)³⁸Cl

Reaction

Proton Detection
(E-ΔE Si Telescope)

γ-Ray Detection
(HPGe Array)

Coincidence
Logic

Data Analysis:
- Level Scheme

- Angular Distribution

Spin & Parity
Assignment
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Caption: Experimental workflow for determining ³⁸Cl spin via in-beam γ-ray spectroscopy.

Gamma-Ray Spectroscopy following Grazing Reactions
This technique populates excited states in Chlorine-38 through a different reaction

mechanism.

Experimental Protocol:

Beam and Target: A beam of Sulfur-36 (³⁶S) ions is accelerated to an energy of

approximately 215 MeV and directed onto a Lead-208 (²⁰⁸Pb) target.

Grazing Reaction: The interaction between the ³⁶S beam and the ²⁰⁸Pb target at grazing

incidence (a near-miss collision) can lead to the transfer of nucleons, populating excited

states in various nuclei, including ³⁸Cl.

Fragment Identification: A magnetic spectrometer, such as PRISMA, is used to separate and

identify the reaction products based on their mass-to-charge ratio. This allows for the specific

selection of ³⁸Cl ions.

Gamma-Ray Detection: A gamma-ray detector array, like CLARA, is placed around the target

to detect the gamma rays emitted from the excited ³⁸Cl fragments in coincidence with their

identification by the spectrometer.

Data Analysis: Similar to the in-beam spectroscopy method, the analysis of the gamma-ray

energies and their angular correlations allows for the construction of the level scheme and

the assignment of spin and parity to the observed states.

Conclusion
The nuclear spin and parity of the ground state of Chlorine-38 have been firmly established as

2⁻, with a significant isomeric state at 5⁻. These values are consistently supported by

experimental data from various nuclear reaction and spectroscopy techniques and are well-

explained by the nuclear shell model, particularly with the application of Nordheim's rules for

odd-odd nuclei. For professionals in drug development and related scientific fields, this
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comprehensive understanding of the fundamental properties of ³⁸Cl is crucial for its potential

applications and for the accurate modeling of its behavior in biological systems.

To cite this document: BenchChem. [Unraveling the Nuclear Spin and Parity of Chlorine-38:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222470#chlorine-38-nuclear-spin-and-parity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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